[(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone

• IUPAC Name: N-[(2-fluorophenyl)-methyl-oxo-λ6-sulfanylidene]sulfamoyl chloride
• InChI: InChI=1S/C7H7ClFNO3S2/c1-14(11,10-15(8,12)13)7-5-3-2-4-6(7)9/h2-5H,1H3
• InChI Key: LFDRUGIZKAHPQR-UHFFFAOYSA-N
• Canonical SMILES: CS(=NS(=O)(=O)Cl)(=O)C1=CC=CC=C1F
• Molecular Formula: C7H7ClFNO3S2
• Molecular Weight: 271.7 g/mol

Description

Chlorosulfonyl)imino(2-fluorophenyl)methyl-lambda6-sulfanone (CFMS) is a sulfanone derivative and a member of the lambda6-sulfanone family. It is a small molecule that has been studied for its potential applications in a variety of scientific research areas. CFMS has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

[(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone has been studied for its potential applications in a variety of scientific research areas, such as drug discovery, material science, and biochemistry. In drug discovery, [(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone has been used as a scaffold to synthesize and evaluate novel compounds with potential therapeutic applications. In material science, [(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone has been studied for its potential use in the synthesis of polymers and other materials. In biochemistry, [(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone has been studied for its potential use as a probe to study enzyme function and structure.

Mechanism of Action

[(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone is believed to act as a competitive inhibitor of enzymes. It binds to the active site of the enzyme and prevents the enzyme from catalyzing the reaction. This inhibition of enzyme activity leads to the desired biochemical and physiological effects.
Biochemical and Physiological Effects
[(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone has been studied for its biochemical and physiological effects. In particular, it has been studied for its potential to modulate the activity of enzymes involved in the synthesis of hormones, neurotransmitters, and other biologically active molecules. It has also been studied for its potential to modulate the activity of enzymes involved in the metabolism of drugs and other xenobiotics.

Advantages and Limitations for Lab Experiments

[(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone has several advantages and limitations for lab experiments. One advantage is that it is a small molecule, which makes it easy to synthesize and manipulate. Additionally, it is relatively stable and can be stored for long periods of time without degradation. On the other hand, [(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone is a relatively weak inhibitor of enzymes and may not be suitable for use in some applications.

Future Directions

There are several potential future directions for [(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone research. One potential direction is to explore its potential to modulate the activity of enzymes involved in other biochemical pathways. Additionally, [(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone could be used to study the structure and function of enzymes in more detail. Finally, [(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone could be used to synthesize and evaluate novel compounds with potential therapeutic applications.

Synthesis Methods

[(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone can be synthesized via a two-step process. The first step involves the reaction of 2-fluorophenylmethanol with chlorosulfonyl isocyanate in an aqueous medium, which yields a chlorosulfonyl-protected intermediate. The second step involves the reaction of this intermediate with lambda6-sulfanone in an organic solvent, which yields [(chlorosulfonyl)imino](2-fluorophenyl)methyl-lambda6-sulfanone as the final product.